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Compound of Interest

Compound Name: 4'-Chloro-3'-fluoroacetophenone

Cat. No.: B117306 Get Quote

This technical guide provides a comprehensive overview of 4'-Chloro-3'-fluoroacetophenone,

a halogenated benzene derivative of significant interest to researchers, scientists, and

professionals in drug development and organic synthesis. This document details its molecular

structure, physicochemical properties, and a representative synthetic protocol.

Molecular Structure and Identification
4'-Chloro-3'-fluoroacetophenone is an aromatic ketone characterized by the presence of a

chloro and a fluoro substituent on the phenyl ring. Its unique electronic and structural properties

make it a valuable intermediate in the synthesis of various pharmaceutical and agrochemical

compounds.[1]

Below is a two-dimensional representation of the molecular structure.

Caption: 2D structure of 4'-Chloro-3'-fluoroacetophenone.
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Identifier Value

IUPAC Name
1-(4-chloro-3-fluorophenyl)ethan-1-one[2][3][4]

[5]

CAS Number 151945-84-5[6]

Molecular Formula C₈H₆ClFO[6]

SMILES CC(=O)C1=CC(F)=C(Cl)C=C1[5]

InChI Key ATZHNDSADJDUPJ-UHFFFAOYSA-N[5]

Physicochemical Properties
The physical and chemical properties of 4'-Chloro-3'-fluoroacetophenone are summarized in

the table below. These properties are crucial for its handling, storage, and application in

chemical reactions.

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 172.58 g/mol [6]

Appearance
White to almost white powder

or lump
[7]

Melting Point 41.0 to 45.0 °C [7]

Boiling Point 247.6 ± 20.0 °C (Predicted)

Density 1.258 ± 0.06 g/cm³ (Predicted)

Purity >98.0% (GC) [7]

Solubility

Slightly soluble in water.

Incompatible with strong

oxidizing agents.

[8]

Synthesis Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.rsc.org/suppdata/ob/c3/c3ob40277k/c3ob40277k.pdf
https://spectrabase.com/compound/4dYkg3UiM39
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2923662&Mask=200
https://www.thermofisher.com/order/catalog/product/H26373.03
https://www.scbt.com/p/4prime-chloro-3prime-fluoroacetophenone-151945-84-5
https://www.scbt.com/p/4prime-chloro-3prime-fluoroacetophenone-151945-84-5
https://www.thermofisher.com/order/catalog/product/H26373.03
https://www.thermofisher.com/order/catalog/product/H26373.03
https://www.benchchem.com/product/b117306?utm_src=pdf-body
https://www.scbt.com/p/4prime-chloro-3prime-fluoroacetophenone-151945-84-5
https://www.tcichemicals.com/AT/en/p/C3298
https://www.tcichemicals.com/AT/en/p/C3298
https://www.tcichemicals.com/AT/en/p/C3298
https://www.fishersci.ca/shop/products/4-chloro-3-fluoroacetophenone-97-thermo-scientific/aah2637314
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary method for the synthesis of 4'-Chloro-3'-fluoroacetophenone is the Friedel-

Crafts acylation of 1-chloro-2-fluorobenzene.[9][10] This electrophilic aromatic substitution

reaction involves the introduction of an acetyl group onto the aromatic ring using an acylating

agent in the presence of a Lewis acid catalyst.

Reaction:

1-Chloro-2-fluorobenzene + Acetyl chloride --(AlCl₃)--> 4'-Chloro-3'-fluoroacetophenone

Experimental Workflow:

The following diagram illustrates a general workflow for the synthesis of 4'-Chloro-3'-
fluoroacetophenone via Friedel-Crafts acylation.
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Caption: General workflow for Friedel-Crafts acylation.
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Detailed Methodology:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet is charged with 1-

chloro-2-fluorobenzene and a suitable inert solvent (e.g., dichloromethane).

Catalyst Addition: The flask is cooled in an ice bath, and a Lewis acid catalyst, such as

anhydrous aluminum chloride, is added portion-wise under a nitrogen atmosphere.

Acylating Agent Addition: Acetyl chloride is added dropwise from the dropping funnel to the

stirred suspension, maintaining the temperature below 5 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for several hours. The progress of the reaction should be

monitored by an appropriate technique, such as Thin Layer Chromatography (TLC).

Work-up: The reaction is quenched by carefully pouring the mixture into a beaker of crushed

ice and dilute hydrochloric acid.

Extraction and Purification: The product is extracted into an organic solvent. The combined

organic layers are washed with brine, dried over an anhydrous drying agent (e.g., sodium

sulfate), and the solvent is removed under reduced pressure. The resulting crude product

can be further purified by recrystallization or column chromatography to yield pure 4'-Chloro-
3'-fluoroacetophenone.

Safety and Handling
4'-Chloro-3'-fluoroacetophenone is an irritant. It is known to cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[11] Appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn when handling this chemical. All manipulations should be performed in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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